Cas no 2171144-10-6 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid)
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid
- 2171144-10-6
- (2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid
- EN300-1498746
-
- Inchi: 1S/C28H28N2O5/c1-2-3-15-25(27(32)33)29-26(31)22-14-8-9-16-24(22)30-28(34)35-17-23-20-12-6-4-10-18(20)19-11-5-7-13-21(19)23/h4-14,16,23,25H,2-3,15,17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t25-/m0/s1
- InChI Key: XKOVOKJRBWLKPL-VWLOTQADSA-N
- SMILES: O(C(NC1C=CC=CC=1C(N[C@H](C(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 472.19982200g/mol
- Monoisotopic Mass: 472.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 105Ų
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1498746-1.0g |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1498746-50mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-100mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-250mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-500mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-1000mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-2500mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-5000mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1498746-10000mg |
(2S)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}hexanoic acid |
2171144-10-6 | 10000mg |
$14487.0 | 2023-09-27 |
(2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid
Introduction to Compound CAS No. 2171144-10-6: (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic Acid
The compound with CAS No. 2171144-10-6, named (2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid, is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a phenylformamido moiety, and a hexanoic acid chain. The Fmoc group is a well-known protecting group in peptide synthesis, playing a crucial role in solid-phase synthesis by temporarily blocking the amine functionality during the synthesis process.
The phenylformamido component of this compound adds another layer of complexity, as it introduces aromaticity and potential for additional chemical reactivity. The hexanoic acid chain serves as a flexible linker, providing the molecule with the ability to interact with various biological targets. The stereochemistry at the second carbon atom (denoted by the (2S) configuration) is critical, as it determines the spatial arrangement of the substituents and can significantly influence the molecule's biological activity and pharmacokinetic properties.
Recent advancements in chemical synthesis have enabled the precise construction of such complex molecules. Researchers have employed advanced techniques such as stereoselective synthesis and iterative coupling strategies to assemble this compound with high fidelity. The use of Fmoc chemistry has been particularly instrumental in ensuring the controlled assembly of this molecule, allowing for precise manipulation of its functional groups during the synthesis process.
In terms of applications, this compound has shown promise in various areas of medicinal chemistry. Its structure suggests potential use as a building block for peptide-based drugs or as a component in larger biomolecules designed for specific therapeutic purposes. The Fmoc group can be strategically removed under specific conditions, enabling controlled deprotection and subsequent functionalization of the molecule.
Moreover, studies have indicated that this compound may exhibit interesting biological properties due to its unique combination of functional groups. For instance, the phenylformamido moiety could potentially engage in π-π interactions with biological targets, enhancing its binding affinity. The hexanoic acid chain provides flexibility, which could be advantageous in achieving optimal molecular recognition.
Recent research has also explored the use of this compound in drug delivery systems. Its structure allows for potential conjugation with other molecules, such as targeting ligands or imaging agents, making it a versatile platform for developing multifunctional therapeutics. Additionally, its stereochemistry at the (2S) position could influence its pharmacokinetics and bioavailability, making it an attractive candidate for drug development.
In conclusion, CAS No. 2171144-10-6 represents a sophisticated organic molecule with significant potential in medicinal chemistry and peptide synthesis. Its unique structure, incorporating an Fmoc group, phenylformamido moiety, and hexanoic acid chain, positions it as a valuable tool for constructing complex biomolecules with tailored functionalities. As research continues to uncover new applications and optimize synthetic methodologies, this compound is poised to play an increasingly important role in advancing therapeutic development.
2171144-10-6 ((2S)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}hexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)